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Compound of Interest

Compound Name: 2-Amino-4,5-diphenyithiazole

Cat. No.: B183397

Introduction

The Hantzsch thiazole synthesis, first described by Arthur Hantzsch in 1887, is a classic and
versatile method for the preparation of thiazole derivatives.[1] The reaction typically involves
the condensation of an a-haloketone with a thioamide. This synthetic route is renowned for its
simplicity, high yields, and the stability of the resulting thiazole products.[2] Thiazole moieties
are significant structural motifs found in a wide array of pharmaceuticals and biologically active
compounds, exhibiting properties such as antibacterial, antifungal, anti-inflammatory, and
anticancer activities.[3][4][5]

This application note details the synthesis of a specific derivative, 2-Amino-4,5-
diphenylthiazole, a compound with potential applications in medicinal chemistry and materials
science. The protocol utilizes 2-chloro-1,2-diphenylethanone (a-chlorodeoxybenzoin) as the a-
haloketone and thiourea as the thioamide component. The resulting trisubstituted
aminothiazole serves as a valuable building block for the development of novel therapeutic
agents and functional materials.[4]

Quantitative Data Summary

The following table summarizes key quantitative data for the synthesis of 2-Amino-4,5-
diphenylthiazole. The primary reactants are 2-chloro-1,2-diphenylethanone and thiourea.
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Parameter Value Reference
Starting Material 1 2-chloro-1,2-diphenylethanone  [4]
Molar Mass 230.69 g/mol N/A
Starting Material 2 Thiourea [4]
Molar Mass 76.12 g/mol N/A
Product 2-Amino-4,5-diphenylthiazole [4]
Molecular Formula C1s5H12N2S N/A
Molar Mass 252.34 g/mol N/A
Reaction Yield 63-68% [4]
Melting Point 123.6-125.5 °C (for a 4]
derivative)
Appearance Solid [4]

Experimental Protocol

This protocol outlines the synthesis of 2-Amino-4,5-diphenylthiazole via the Hantzsch
thiazole synthesis.[4]

Materials:

e 2-chloro-1,2-diphenylethanone (49.48 mmol)
e Thiourea (54.43 mmol)

e 95% Ethanol (100 mL)

¢ 10% Sodium Hydroxide (NaOH) solution

e |ce water

e 250 mL round-bottom flask
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» Reflux condenser

e Heating mantle

o Magnetic stirrer and stir bar

« Filtration apparatus (e.g., Buchner funnel)
» Beakers

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask, combine 2-chloro-1,2-diphenylethanone
(11.4 g, 49.48 mmol) and thiourea (4.1 g, 54.43 mmol).

e Solvent Addition: Add 100 mL of 95% ethanol to the flask.

o Reflux: Place a magnetic stir bar in the flask, attach a reflux condenser, and heat the mixture
to reflux using a heating mantle. Maintain a gentle reflux with continuous stirring for
approximately five hours.

o Reaction Monitoring: The progress of the reaction can be monitored using Thin Layer
Chromatography (TLC).

o Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Pour
the reaction mixture into a beaker containing ice water to precipitate the product.

« |solation: Remove the bulk of the ethanol under reduced pressure. Basify the remaining
aqueous mixture to a pH of 7-8 using a 10% NaOH solution, which will cause a significant
amount of solid to precipitate.

 Purification: Collect the precipitated solid by vacuum filtration. Wash the solid with cold water,
and then recrystallize the crude product from methanol to obtain the purified 2-Amino-4,5-
diphenylthiazole.

e Drying: Dry the final product thoroughly before characterization.
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Visualizations

Reaction Workflow Diagram
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Workflow for Hantzsch Synthesis of 2-Amino-4,5-diphenylthiazole
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Caption: A flowchart illustrating the key steps in the synthesis of 2-Amino-4,5-

diphenylthiazole.
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Caption: A simplified diagram of the Hantzsch thiazole synthesis reaction mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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